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Compound of Interest

Compound Name: 15:0-18:1 DG-d7

Cat. No.: B12395310

This guide provides a comprehensive technical overview of 15:0-18:1 DG-d7, a deuterated
diacylglycerol, intended for researchers, scientists, and drug development professionals. It
covers its structure, biochemical significance, and application as an internal standard in
guantitative lipidomics, along with detailed experimental methodologies.

Core Concepts and Structure

15:0-18:1 DG-d7 is a synthetic, deuterium-labeled diacylglycerol (DG or DAG) with the specific
chemical structure 1-pentadecanoyl-2-oleoyl(d7)-sn-glycerol.[1][2] It consists of a glycerol
backbone where:

e The sn-1 position is esterified with pentadecanoic acid (15:0), a 15-carbon saturated fatty
acid.[1]

e The sn-2 position is esterified with oleic acid (18:1), an 18-carbon monounsaturated fatty
acid, which has been labeled with seven deuterium (d7) atoms.[1]

This isotopic labeling makes its molecular weight distinct from its endogenous, non-labeled
counterpart, which is critical for its use as an internal standard in mass spectrometry-based
applications.[3]

Physicochemical and Quantitative Data

The key quantitative properties of 15:0-18:1 DG-d7 are summarized below. These
specifications are crucial for accurate experimental design and data interpretation.
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Property Value Source

1-pentadecanoyl-2-oleoyl(d7)-

Full Name [1][2][4]
sn-glycerol

Molecular Weight 587.98 g/mol [4]

Purity >99% (as determined by TLC)

Liquid (typically supplied in
Physical State auid (typically supp [4]
chloroform)

Standard Concentration 1 mg/mL

Storage Temperature -20°C [4]

Biochemical Significance of Diacylglycerols

Diacylglycerols (DGs) are not merely intermediates in lipid metabolism; they are potent second
messengers in cellular signaling.[1] Their production and signaling are linked to numerous
physiological and pathological processes.

o Synthesis and Signaling: DGs are transiently produced at the cell membrane from the
cleavage of phospholipids like phosphatidylinositol 4,5-bisphosphate (PIP2) by the enzyme
Phospholipase C (PLC).[1]

¢ Protein Kinase C (PKC) Activation: As a key lipid messenger, DG recruits and activates
Protein Kinase C (PKC) at the membrane.[1] Activated PKC then phosphorylates a multitude
of downstream protein targets, influencing processes such as cell growth, differentiation, and
apoptosis.

e Metabolic Role and Disease: DGs are precursors for the synthesis of complex lipids such as
triacylglycerols (triglycerides) and phospholipids.[5] However, the accumulation of specific
DG isomers has been implicated in the development of insulin resistance.[1] Furthermore,
dysregulation of DG production is associated with Alzheimer's disease, cancer, and various
immune disorders.[1]
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Diacylglycerol (DAG) signaling pathway.

Application in Quantitative Lipidomics

The primary application of 15:0-18:1 DG-d7 is as an internal standard (IS) for the accurate
guantification of DG species in complex biological matrices using liquid chromatography-mass
spectrometry (LC-MS).[1][3] The use of a stable isotope-labeled IS is considered the gold
standard in quantitative mass spectrometry because it effectively corrects for:

 Variability in lipid extraction efficiency.

o Sample loss during preparation steps.

o Matrix effects and fluctuations in instrument response (ionization efficiency).

Specific documented applications include its use as an internal standard in the analysis of:
o Skeletal muscle tissues.[1]

» Mitochondria and lipid droplets.[1]
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e Egg yolk lipid extracts.[1]
e Human plasma.[6]

e Indicarice.[7]

Experimental Protocols

A typical lipidomics workflow involves sample preparation, lipid extraction, LC-MS analysis, and
data processing.
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1. Biological Sample
(e.g., Plasma, Tissue)

2. Add Internal Standard
(15:0-18:1 DG-d7)

3. Lipid Extraction
(e.g., MTBE/Methanol)

:

4. Phase Separation
(Collect Organic Layer)

:

5. Evaporation & Reconstitution

6. LC-MS/MS Analysis

(RPLC-ESI(+)-HRMS)

7. Data Processing & Quantification
(Ratio of Endogenous DG to DG-d7)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com
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